Cas no 54887-54-6 (Anisole-d8)

• Product Name: Anisole-d8
• CAS No: 54887-54-6
• MF: C₇H₈O
• MW: 116.18711566925
• MDL: MFCD00084119
• CID: 367047
• Update Time: 2025-04-19

Anisole-d8 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6-(methoxy-d3)-
• ANISOLE, [D8]
• Anisole-d8

• MDL： MFCD00084119
• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： RDOXTESZEPMUJZ-JGUCLWPXSA-N
• SMILES： O(C([2H])([2H])[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 124.15786
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.068 g/mL at 25 °C
• Melting Point: −37 °C(lit.)
• Boiling Point: 154 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.5145(lit.)
• PSA: 9.23
• Solubility: Not available

Anisole-d8 Security Information

• Hazardous Material transportation number：UN 2222 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles